Cas no 877-96-3 (N,N-dimethyl-3-(piperazin-1-yl)propan-1-amine)

N,N-dimethyl-3-(piperazin-1-yl)propan-1-amine is a tertiary amine compound featuring both dimethylamino and piperazinyl functional groups. This structure imparts versatility in organic synthesis and pharmaceutical applications, particularly as an intermediate in the preparation of bioactive molecules. The piperazine moiety enhances binding affinity in drug design, while the dimethylamino group contributes to solubility and reactivity. The compound’s balanced lipophilicity and basicity make it suitable for modulating pharmacokinetic properties in medicinal chemistry. It is commonly employed in the development of CNS-targeting agents, receptor modulators, and other pharmacophores. High purity grades ensure reproducibility in research and industrial processes. Proper handling is advised due to its potential reactivity.

N,N-dimethyl-3-(piperazin-1-yl)propan-1-amine structure

877-96-3 structure

Product Name:N,N-dimethyl-3-(piperazin-1-yl)propan-1-amine

CAS No:877-96-3

MF:C₉H₂₁N₃

MW:171.283141851425

MDL:MFCD00082601

CID:83170

PubChem ID:2736234

Update Time:2025-10-29

N,N-dimethyl-3-(piperazin-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

- 1-[3-(DIMETHYLAMINO)PROPYL]PIPERAZINE
- 1-(3-Dimethylaminopropyl)-piperazine
- 1-(3-Dimethylaminopropyl)piperazine
- N,N-dimethyl-3-piperazin-1-ylpropan-1-amine
- N,N-Dimethyl-1-piperazinepropanamine (ACI)
- Piperazine, 1-[3-(dimethylamino)propyl]- (7CI, 8CI)
- 4-(3-(Dimethylamino)propyl)piperazine
- Dimethyl(3-piperazin-1-ylpropyl)amine
- N,N-Dimethyl-3-(piperazin-1-yl)propan-1-amine
- dimethyl(3-piperazin-1-yl-propyl)-amine
- BBL028166
- A10353
- SCHEMBL165923
- EN300-869204
- TS-00156
- SY010690
- 1-(N,N-dimethylaminopropyl)piperazine
- DTXSID60371223
- N,N-Dimethyl-3-piperazinopropylamine
- STK802290
- DB-018509
- N,N-Dimethyl-1-piperazinepropanamine
- 877-96-3
- dimethyl[3-(piperazin-1-yl)propyl]amine
- AKOS002671650
- 3-Dimethylaminopropylpiperazine
- (3-dimethylaminoprop-1-yl)piperazine
- N,N-dimethyl-N-[3-(1-piperazinyl)propyl]amine
- CS-0300321
- 1-[3-(dimethylamino)-propyl]-piperazine
- 1-[3-(Dimethylamino)propyl]piperazine, >=98.0% (GC)
- YJRGRZJKGMBHIB-UHFFFAOYSA-N
- MFCD00082601
- N,N-dimethyl-3-(piperazin-1-yl)propan-1-amine
- MDL： MFCD00082601
- Inchi： 1S/C9H21N3/c1-11(2)6-3-7-12-8-4-10-5-9-12/h10H,3-9H2,1-2H3
- InChI Key： YJRGRZJKGMBHIB-UHFFFAOYSA-N
- SMILES： N1CCN(CCCN(C)C)CC1

Computed Properties

Exact Mass: 171.17400
Monoisotopic Mass: 171.174
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 108
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.5A^2
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0

Experimental Properties

Color/Form: Not determined
Density: 0.911
Boiling Point: 77 °C
Flash Point: 94°C
Refractive Index: n20/D 1.478
PSA: 18.51000
LogP: 0.11000
Solubility: Not determined
Sensitiveness: Air Sensitive

N,N-dimethyl-3-(piperazin-1-yl)propan-1-amine Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26
FLUKA BRAND F CODES：10-34
Hazardous Material Identification：
Risk Phrases：R36/37/38
HazardClass：8

N,N-dimethyl-3-(piperazin-1-yl)propan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	009775-250mg	1-(3-Dimethylaminopropyl)-piperazine	877-96-3	98%	250mg	￡15.00	2022-03-01
Fluorochem	009775-2g	1-(3-Dimethylaminopropyl)-piperazine	877-96-3	98%	2g	￡30.00	2022-03-01
Fluorochem	009775-10g	1-(3-Dimethylaminopropyl)-piperazine	877-96-3	98%	10g	￡84.00	2022-03-01
Fluorochem	009775-50g	1-(3-Dimethylaminopropyl)-piperazine	877-96-3	98%	50g	￡308.00	2022-03-01
Chemenu	CM169918-100g	1-(3-Dimethylaminopropyl)piperazine	877-96-3	95%	100g	$567	2021-08-05
Chemenu	CM169918-100g	1-(3-Dimethylaminopropyl)piperazine	877-96-3	95%	100g	$***	2023-05-29
Apollo Scientific	OR6909-1g	1-[3-(Dimethylamino)prop-1-yl]piperazine	877-96-3	96+%	1g	£26.00	2025-03-21
Apollo Scientific	OR6909-5g	1-[3-(Dimethylamino)prop-1-yl]piperazine	877-96-3	96+%	5g	£66.00	2025-02-20
abcr	AB176785-2 g	1-(3-Dimethylaminopropyl)piperazine, 99%; .	877-96-3	99%	2g	€90.10	2022-03-25
abcr	AB176785-10 g	1-(3-Dimethylaminopropyl)piperazine, 99%; .	877-96-3	99%	10g	€135.10	2022-03-25

N,N-dimethyl-3-(piperazin-1-yl)propan-1-amine Production Method

Production Method 1

1393715-35-9

877-96-3

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water ; 24 h, 120 °C

Reference

Design and Synthesis of Piperazine-Based Task-Specific Ionic Liquids for Liquid-Liquid Extraction of CuII, NiII, and CoII from Water

Xu, Weiyuan; Wang, Liang; Huang, Jianying; Ren, Gerui; Xu, Dandan; et al, Australian Journal of Chemistry, 2015, 68(5), 825-829

Production Method 2

1179364-81-8

877-96-3

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; cooled; 5 h, reflux; cooled
1.2 Reagents: Triethylamine Solvents: Tetrahydrofuran , Water ; 30 min, rt

Reference

Design and synthesis of novel sulfonamide-containing bradykinin hB2 receptor antagonists. Synthesis and structure-relationships of α,α-tetrahydropyranylglycine

Fincham, Christopher I.; Bressan, Alessandro; D'Andrea, Piero; Ettorre, Alessandro; Giuliani, Sandro; et al, Bioorganic & Medicinal Chemistry, 2012, 20(6), 2091-2100